Cas no 951887-18-6 (3-Iodo-2'-methylbenzophenone)

• Product Name: 3-Iodo-2'-methylbenzophenone
• CAS No: 951887-18-6
• MF: C₁₄H₁₁IO
• MW: 322.141016244888
• CID: 4722193
• Update Time: 2025-10-05

3-Iodo-2'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-IODO-2'-METHYLBENZOPHENONE
• (3-Iodophenyl)(o-tolyl)methanone
• 3-Iodo-2'-methylbenzophenone

• Inchi： 1S/C14H11IO/c1-10-5-2-3-8-13(10)14(16)11-6-4-7-12(15)9-11/h2-9H,1H3
• InChI Key： FALNVZAMANZEPN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 17.1

Additional information on 3-Iodo-2'-methylbenzophenone

Comprehensive Analysis of 3-Iodo-2'-methylbenzophenone (CAS No. 951887-18-6): Properties, Applications, and Industry Insights

3-Iodo-2'-methylbenzophenone (CAS No. 951887-18-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This iodinated benzophenone derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. The presence of both iodo and methyl substituents on the aromatic rings enhances its reactivity, enabling diverse transformations such as cross-coupling reactions and photochemical applications.

In recent years, the demand for halogenated benzophenones has surged due to their role in developing advanced materials, including liquid crystals and organic semiconductors. Researchers are particularly interested in 3-Iodo-2'-methylbenzophenone for its potential in constructing complex molecular architectures. Its CAS No. 951887-18-6 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. The compound’s stability under ambient conditions further contributes to its utility in industrial-scale synthesis.

The synthesis of 3-Iodo-2'-methylbenzophenone typically involves electrophilic aromatic substitution or metal-catalyzed reactions, with yields optimized through modern green chemistry techniques. Environmental concerns have driven innovations in solvent-free or aqueous-phase synthesis, aligning with the industry’s focus on sustainable chemistry. Analytical techniques like HPLC and NMR confirm its high purity, which is essential for applications in drug discovery and material engineering.

From a commercial perspective, 951887-18-6 is often searched alongside terms like "high-purity benzophenone derivatives" and "custom halogenated intermediates," reflecting its niche market. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling and transportation. The compound’s compatibility with Pd-catalyzed reactions (e.g., Suzuki-Miyaura couplings) makes it a staple in academic and industrial labs exploring carbon-carbon bond formation strategies.

Emerging trends highlight the use of 3-Iodo-2'-methylbenzophenone in photoredox catalysis, a field revolutionizing organic synthesis under mild conditions. Its absorption properties in the UV-visible spectrum are also being investigated for light-responsive materials. As the scientific community prioritizes atom-efficient methodologies, this compound’s role in cascade reactions and multicomponent syntheses continues to expand.

In conclusion, CAS No. 951887-18-6 represents a versatile building block with growing relevance across interdisciplinary research. Its alignment with green chemistry principles and catalytic innovation positions it as a key player in next-generation chemical solutions. For researchers sourcing this material, verifying suppliers’ adherence to quality standards and analytical certifications remains paramount.